Cas no 2191061-40-0 (N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide)

• Product Name: N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide
• CAS No: 2191061-40-0
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6184452
• PubChem ID: 132303205
• Update Time: 2025-10-27

N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034684637
• 2191061-40-0
• EN300-6726977
• Z908243010
• N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide

• Inchi： 1S/C12H15N3O/c1-3-15(7-6-13)12(16)8-11-5-4-10(2)14-9-11/h4-5,9H,3,7-8H2,1-2H3
• InChI Key： APFYZQOWTPMPKC-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC(C)=CC=1)N(CC#N)CC

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57Ų

Additional information on N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide

N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide: A Comprehensive Overview

The compound N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide, identified by the CAS number 2191061-40-0, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of acetamide, featuring a substituted pyridine ring and a cyanomethyl group, making it a versatile compound with promising prospects in drug development and material science.

The molecular structure of N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide is characterized by a pyridine ring substituted at the 3-position with an acetamide group, which itself is further substituted by a cyanomethyl and ethyl group. This configuration imparts the molecule with unique electronic properties, making it an interesting candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer drug discovery.

One of the key aspects of this compound is its ability to participate in nucleophilic acyl substitution reactions, which has been extensively explored in recent research. The presence of the cyanomethyl group introduces a strong electron-withdrawing effect, enhancing the reactivity of the acetamide moiety. This property has been leveraged in the development of novel synthetic pathways for complex molecules, including those with therapeutic potential.

In terms of applications, N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide has shown promise in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant defense mechanisms has led to its consideration as a potential herbicide or fungicide. Furthermore, preliminary studies suggest that this compound may exhibit selective toxicity against certain cancer cell lines, indicating its potential role in oncology.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by acylation and subsequent substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental standpoint, understanding the degradation pathways of N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation, yielding non-toxic byproducts such as carbon dioxide and water. This biodegradability makes it a more sustainable option compared to traditional synthetic compounds.

In conclusion, N-(Cyanomethyl)-N-ethyl-2-(6-methylpyridin-3-yl)acetamide (CAS No: 2191061400) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a key player in future innovations within organic chemistry and pharmacology.